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Compound of Interest

Heptadecan-9-yl 8-
Compound Name:
bromooctanoate

cat. No.: B8820120

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). It is compiled from publicly available data and is
intended for use by qualified individuals trained in handling chemical substances. All users
should conduct their own risk assessments and consult a full SDS before handling
Heptadecan-9-yl 8-bromooctanoate. The product has not been fully validated for medical
applications and is for research use only.

Introduction

Heptadecan-9-yl 8-bromooctanoate is a lipid used in the development of lipid nanoparticles
(LNPs), often for the encapsulation and delivery of therapeutic molecules such as mRNA. Its
safe handling is paramount to ensure the well-being of laboratory personnel and the integrity of
research. This guide provides an in-depth overview of the known safety and handling
considerations for this compound.

Chemical and Physical Properties

A summary of the physical and chemical properties of Heptadecan-9-yl 8-bromooctanoate is
provided in the table below. Data is aggregated from various chemical suppliers.
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Property

Value

Source

Chemical Name

Heptadecan-9-yl 8-
bromooctanoate

MedChemExpress[1]

Synonym

Octanoic acid, 8-bromo-, 1-

octylnonyl ester

MedChemExpress|[1]

CAS Number

2089253-22-3

MedChemExpress[1], Sigma-
Aldrich[2]

Molecular Formula C25H49BrO2 MedChemExpress|[1]
Molecular Weight 461.56 g/mol MedChemExpress[1]
Colorless to light yellow liquid MedChemExpress[1], Sigma-
Appearance ] S ]
or Solid or semi-solid or lump Aldrich[2]
) MedChemExpress[1], Sigma-
Purity =>97.0% (NMR) or 98%

Aldrich[2]

Hazard Identification and Classification

Heptadecan-9-yl 8-bromooctanoate is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The following table summarizes its known

hazards.
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GHS Classification Information Source
Pictogram GHSO07 (Exclamation mark) Sigma-Aldrich[2]
Signal Word Warning Sigma-Aldrich[2]

H315: Causes skin
Hazard Statements irritation.H319: Causes serious  Sigma-Aldrich[2]

eye irritation.

P264: Wash hands thoroughly
after handling.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Precautionary Statements Remove contact lenses, i Sigma-Aldrich[2]
present and easy to do.
Continue rinsing.P332+P313:
If skin irritation occurs: Get
medical
advice/attention.P337+P313: If
eye irritation persists: Get
medical
advice/attention.P362+P364:
Take off contaminated clothing

and wash it before reuse.

A comprehensive toxicological profile, including LD50 and LC50 data, is not readily available in
the public domain. As such, this compound should be handled as a potentially hazardous
substance.

Handling and Storage
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Adherence to proper handling and storage protocols is crucial for maintaining the stability of
Heptadecan-9-yl 8-bromooctanoate and ensuring user safety.

Recommended Storage Conditions

Storage ]

Form Shelf Life Source
Temperature

Pure Form -20°C 3 years MedChemExpress|[1]

In Solvent -80°C 6 months MedChemExpress|[1]

In Solvent -20°C 1 month MedChemExpress[1]
Sealed in dry, room - ) )

General Not specified Sigma-Aldrich[2]
temperature

It is recommended to follow the specific storage instructions provided by the supplier.

General Handling Workflow

The following diagram illustrates a general workflow for handling chemical reagents like
Heptadecan-9-yl 8-bromooctanoate in a laboratory setting.
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General Laboratory Chemical Handling Workflow

Preparation

1. Risk Assessment
(Review SDS & Hazards)

:

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

;

3. Prepare Work Area
(Fume Hood, Spill Kit)

Handling

4. Weighing & Dispensing
(Use appropriate balance and tools)

:

5. Experimental Use
(e.g., LNP Formulation)

Post-Handling

6. Decontaminate Equipment & Surfaces

;

7. Waste Disposal
(Follow institutional guidelines)

;

8. Store or Dispose of Unused Material

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of laboratory chemicals.
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Exposure Controls and Personal Protection

Based on the GHS classification (skin and eye irritant), the following personal protective
equipment (PPE) and engineering controls are recommended.

e Engineering Controls: Handle in a well-ventilated area. A chemical fume hood is
recommended for procedures that may generate aerosols or vapors.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection:

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Body Protection: Wear a standard laboratory coat.

o Respiratory Protection: Not typically required if handled in a well-ventilated area or fume
hood. If ventilation is inadequate, a suitable respirator should be used.

The logical relationship for determining the necessary precautions based on GHS hazard
statements is visualized below.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

GHS Hazard to Precautionary Action Logic

H315: Causes skin irritation H319: Causes serious eye irritation

P280: Wear protective gloves

P280: Wear eye protection

Response Response

P302+P352: IF ON SKIN:
Wash with plenty of water.

P305+P351+P338: IF IN EYES:
Rinse cautiously...

If irritation persists

P332+P313: If skin irritation occurs:
Get medical advice.

P337+P313: If eye irritation persists:
Get medical advice.

Click to download full resolution via product page

Caption: Relationship between GHS Hazard Statements and required actions.
First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

o After eye contact: Immediately rinse with plenty of water, also under the eyelids, for at least
15 minutes. Get medical attention.

o After skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention. Remove and wash contaminated clothing
before reuse.
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 After inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

 After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Experimental Protocols Cited in Literature

While no specific safety testing protocols for Heptadecan-9-yl 8-bromooctanoate were found,
its use in chemical synthesis is documented. These protocols provide context for its handling in
a research setting.

Example Synthesis Reaction:

A documented use involves the reaction of Heptadecan-9-yl 8-bromooctanoate with an
amine in an ethanol solution, heated for several hours. This type of procedure underscores the
importance of conducting reactions in a chemical fume hood, using appropriate PPE to prevent
skin and eye contact, and ensuring proper temperature control.

Stability and Reactivity

Detailed stability and reactivity data are not available. However, based on its chemical structure
(an ester with a bromoalkane chain), the following general precautions should be taken:

¢ Incompatible Materials: Avoid strong oxidizing agents and strong bases.

» Hazardous Decomposition Products: May include carbon monoxide, carbon dioxide, and
hydrogen bromide gas upon combustion.

Conclusion

Heptadecan-9-yl 8-bromooctanoate is a valuable research tool, particularly in the field of
drug delivery. While comprehensive safety data is limited, its GHS classification as a skin and
eye irritant necessitates careful handling. All personnel must review available safety
information, wear appropriate personal protective equipment, and use proper engineering
controls. Adherence to the guidelines outlined in this document will help to ensure a safe
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptadecan-9-yl 8-bromooctanoate: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820120#heptadecan-9-yl-8-bromooctanoate-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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